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Compound of Interest

Compound Name: 1,3-Dibromobenzene

Cat. No.: B047543 Get Quote

This guide provides a detailed comparison of ortho-, meta-, and para-dibromobenzene

isomers, focusing on their distinct melting and boiling points as a primary method of

identification. The significant variation in the melting points of these isomers allows for

straightforward differentiation using standard laboratory techniques.

Data Presentation: Physical Properties of
Dibromobenzene Isomers
The physical properties of the three dibromobenzene isomers are summarized below. The most

notable difference is in their melting points, which is the key to their differentiation. The para-

isomer's symmetry allows for more efficient packing into a crystal lattice, resulting in a

significantly higher melting point.[1]
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Isomer Structure
Melting Point
(°C)

Boiling Point
(°C)

Physical State
at Room Temp.
(~25°C)

ortho-

Dibromobenzene

1,2-

dibromobenzene
4 - 7.1[2][3] 222 - 226[2][3] Liquid

meta-

Dibromobenzene

1,3-

dibromobenzene
-7[4][5] 218 - 220[5] Liquid

para-

Dibromobenzene

1,4-

dibromobenzene
83 - 89[6][7][8] 219 - 222[6][7]

Crystalline

Solid[9]

Experimental Protocols
Accurate determination of melting and boiling points is crucial for the correct identification of

the dibromobenzene isomers. Standard capillary-based methods are described below.

Melting Point Determination (Capillary Method)
This method is particularly effective for distinguishing the solid para-isomer from the liquid

ortho- and meta-isomers. It can also be used at low temperatures to differentiate between the

ortho- and meta-isomers.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[10]

Capillary tubes (sealed at one end)[11]

Thermometer

Sample of the dibromobenzene isomer

Procedure:

Sample Preparation: Ensure the solid sample (p-dibromobenzene) is dry and finely

powdered. For liquid samples (o- and m-dibromobenzene), a cooling bath (e.g., ice-salt or

dry ice-acetone) is required to solidify the sample before packing.[11]
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Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered solid to

collect a small amount of the sample. Invert the tube and tap it gently on a hard surface to

pack the solid into the sealed end. The packed sample height should be 2-3 mm.[12]

Measurement:

Place the capillary tube into the heating block of the melting point apparatus.[11]

Heat the sample rapidly to a temperature about 15-20°C below the expected melting point.

Then, reduce the heating rate to approximately 1-2°C per minute to ensure thermal

equilibrium.[10]

Record the temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the entire sample becomes liquid (completion of melting). This range

is the melting point.[10][12]

Analysis: A sharp melting point range (0.5-1.0°C) is indicative of a pure compound.[10] The

significantly higher melting point of p-dibromobenzene makes it easily identifiable.

Boiling Point Determination (Capillary Method)
While the boiling points of the isomers are very close, precise measurement can aid in their

differentiation, particularly between the ortho- and meta-isomers.

Apparatus:

Thiele tube or other heating bath (e.g., oil bath)[13][14]

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Rubber band or thread to attach the test tube to the thermometer[13]

Procedure:
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Sample Preparation: Add 0.5-1 mL of the liquid dibromobenzene isomer into the small test

tube.

Assembly: Place a capillary tube into the test tube with its open end submerged in the liquid

and the sealed end pointing upwards.[14]

Setup: Attach the test tube to the thermometer so that the sample is level with the

thermometer bulb. Immerse this assembly in a Thiele tube filled with mineral oil, ensuring the

oil level is above the sample but below the top of the test tube.[13][14]

Measurement:

Gently heat the side arm of the Thiele tube.[13]

As the temperature rises, air trapped in the capillary tube will bubble out.

Continue heating until a continuous and rapid stream of bubbles emerges from the

capillary tube.[14]

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn

back into the capillary tube. This is the point where the external pressure equals the vapor

pressure of the liquid.[13]

Visualization of Isomer Differentiation
The following diagram illustrates the logical workflow for distinguishing the three

dibromobenzene isomers based on their physical state and melting points.
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Unknown Dibromobenzene Isomer
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Caption: Logical workflow for identifying dibromobenzene isomers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://allen.in/dn/qna/26299056
https://www.chemimpex.com/products/26731
https://en.wikipedia.org/wiki/1,2-Dibromobenzene
https://www.chemicalbook.com/price-india/1-3-Dibromobenzene.htm
https://en.wikipedia.org/wiki/1,3-Dibromobenzene
https://www.flinnsci.com/sds_1004-para-dibromobenzene/sds_1004/
https://www.stenutz.eu/chem/solv6.php?name=1,4-dibromobenzene
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d39029
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dibromobenzene
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b047543#distinguishing-dibromobenzene-isomers-by-melting-point-and-boiling-point
https://www.benchchem.com/product/b047543#distinguishing-dibromobenzene-isomers-by-melting-point-and-boiling-point
https://www.benchchem.com/product/b047543#distinguishing-dibromobenzene-isomers-by-melting-point-and-boiling-point
https://www.benchchem.com/product/b047543#distinguishing-dibromobenzene-isomers-by-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

